Cas no 1805077-96-6 (5-Aminomethyl-4-cyano-2-methylbenzoic acid)

• Product Name: 5-Aminomethyl-4-cyano-2-methylbenzoic acid
• CAS No: 1805077-96-6
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 4946656
• Update Time: 2025-10-30

5-Aminomethyl-4-cyano-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Aminomethyl-4-cyano-2-methylbenzoic acid

• Inchi： 1S/C10H10N2O2/c1-6-2-7(4-11)8(5-12)3-9(6)10(13)14/h2-3H,5,12H2,1H3,(H,13,14)
• InChI Key： JSQGXAPYWSZWDC-UHFFFAOYSA-N
• SMILES： OC(C1C=C(CN)C(C#N)=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: -1.9
• Topological Polar Surface Area: 87.1

Additional information on 5-Aminomethyl-4-cyano-2-methylbenzoic acid

Recent Advances in the Study of 5-Aminomethyl-4-cyano-2-methylbenzoic acid (CAS: 1805077-96-6)

The compound 5-Aminomethyl-4-cyano-2-methylbenzoic acid (CAS: 1805077-96-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including an aminomethyl group, a cyano group, and a carboxylic acid functionality, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex pharmaceutical agents.

One of the key areas of research has been the optimization of synthetic routes for 5-Aminomethyl-4-cyano-2-methylbenzoic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a multi-step approach involving palladium-catalyzed cross-coupling reactions. This method not only improved the overall yield but also reduced the formation of by-products, making it more suitable for large-scale production.

In terms of biological activity, preliminary in vitro studies have indicated that 5-Aminomethyl-4-cyano-2-methylbenzoic acid exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. Specifically, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest potential applications in the development of novel anti-inflammatory drugs, although further in vivo studies are required to confirm these effects.

Another promising avenue of research involves the use of 5-Aminomethyl-4-cyano-2-methylbenzoic acid as a precursor for the synthesis of more complex molecules. For example, a recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported the successful incorporation of this compound into a series of novel kinase inhibitors. The resulting compounds demonstrated enhanced selectivity and potency against specific kinase targets, highlighting the versatility of 5-Aminomethyl-4-cyano-2-methylbenzoic acid as a building block in drug design.

Despite these encouraging results, challenges remain in the development and application of 5-Aminomethyl-4-cyano-2-methylbenzoic acid. Issues such as solubility, stability, and bioavailability need to be addressed to fully exploit its therapeutic potential. Ongoing research is focused on modifying the chemical structure to improve these properties while retaining its biological activity.

In conclusion, 5-Aminomethyl-4-cyano-2-methylbenzoic acid (CAS: 1805077-96-6) represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural features and demonstrated biological activity make it a valuable tool for the development of new therapeutic agents. Future research should focus on optimizing its pharmacological properties and exploring its potential in various disease models.